Cas no 229308-55-8 (3-acetyl-4-amino-2(1H)-Pyridinone)

• Product Name: 3-acetyl-4-amino-2(1H)-Pyridinone
• CAS No: 229308-55-8
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 245195
• PubChem ID: 45085920
• Update Time: 2025-04-19

3-acetyl-4-amino-2(1H)-Pyridinone Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-4-amino-2(1H)-Pyridinone
• 2(1H)-Pyridinone, 3-acetyl-4-amino- (9CI)
• 2(1H)-Pyridinone,3-acetyl-4-amino-
• 3-acetyl-4-aminopyridin-2(1H)-one
• 229308-55-8
• 1-(4-AMINO-2-HYDROXYPYRIDIN-3-YL)ETHANONE
• AB84237

• Inchi： 1S/C7H8N2O2/c1-4(10)6-5(8)2-3-9-7(6)11/h2-3H,1H3,(H3,8,9,11)
• InChI Key： VOVOLOHLGUZFJL-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)=O)=C(C=CN1)N

Computed Properties

• Exact Mass: 152.059
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2A^2
• XLogP3: -0.3